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Compound of Interest

Compound Name: Acid Yellow 9 monosodium salt

Cat. No.: B1371584

An In-depth Technical Guide to Acid Yellow 9 Monosodium Salt (CAS: 74543-21-8)

For Researchers, Scientists, and Drug Development Professionals

Chemical and Physical Properties

Acid Yellow 9 monosodium salt, an azo dye, is a versatile compound with applications in

various scientific fields. Its chemical and physical properties are summarized below for easy
reference.
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Property Value Citations
CAS Number 74543-21-8 [1]12]
Molecular Formula C12H10N3NaOsS:2 [1]
Molecular Weight 379.34 g/mol [1]

Sodium 2-amino-5-((4-
IUPAC Name sulfophenyl)diazenyl)benzenes  [3]
ulfonate

Acid Yellow 9 monosodium
salt, Hydrogen 4-

Synonyms ) [3114]
aminoazobenzene-3,4'-

disulphonate sodium salt

Appearance Brown, red, or purple powder [1]

> 95% (Dye content), with
Purity some suppliers offering = 98% [1][5]
or 99.64% purity

Soluble in water. Soluble in
DMSO at 20 mg/mL (52.72
- mM) with ultrasonic and
Solubility ) . [2][6]
warming to 60°C, and at 55
mg/mL (144.99 mM) with

sonication recommended.

Store at room temperature. For
long-term storage as a powder,
-20°C for up to 3 years is
recommended. In solvent,
Storage store at -80°C for up to 6 (1E16]
months or -20°C for up to 1
month. Keep in a dark place,
under an inert atmosphere,
and away from direct sunlight

and moisture.
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Safety and Handling

Acid Yellow 9 monosodium salt is classified as an irritant. Proper safety precautions should
be taken when handling this compound.

GHS Hazard Precautionary o
Hazard Class . Citations
Pictogram Statements Statements

P264: Wash
) ) H315: Causes
Skin Irritant GHSO07 o thoroughly after [1][7]
skin irritation )
handling.

P280: Wear
protective

H319: Causes ]
. ) gloves/protective
Eye Irritant GHSO07 serious eye ) [1][7]
o clothing/eye
irritation )
protection/face

protection.

P321: Specific
treatment (see [1]
label).

Applications in Research

Acid Yellow 9 monosodium salt has several applications in scientific research, primarily as a
dye and a substrate for studying microbial degradation.

Biodegradation Studies

This compound is notably used as a sole source of carbon, nitrogen, and energy for the
bacterium Pseudomonas fluorescens, making it a valuable tool for studying the mechanisms of
azo dye biodegradation.[5]

Acid-Base Indicator

In multilayer films, Acid Yellow 9 exhibits a significant and unusual color change from deep red
to dark blue in an acidic environment, suggesting its potential application in the development of
acid-base titration methods and sensors.[8][9]
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Histology and Diagnhostics

The dye is suitable for use in hematology and histology, as well as in diagnostic assay
manufacturing.[7]

Experimental Protocols
Spectroscopic Analysis of pH-Dependent Color Change

This protocol outlines the methodology for observing the absorption spectra of Acid Yellow 9
monosodium salt at various pH levels.

Materials:
e Acid Yellow 9 monosodium salt

Distilled water

0.1 M Sodium Hydroxide (NaOH)

1% (by mass) Hydrochloric Acid (HCI)

UV-Vis Spectrometer

pH meter

1 cm quartz cuvettes

Volumetric flasks and pipettes
Procedure:
e Prepare a 0.1 mM stock solution of Acid Yellow 9 monosodium salt in distilled water.

o Prepare a series of solutions with pH values ranging from 0.2 to 2.2 by adding 0.1 M NaOH
or 1% HCI to the stock solution.

o Measure the precise pH of each solution using a calibrated pH meter at room temperature
(22 °C).
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e Record the UV-Vis absorption spectra of each solution from 200 nm to 700 nm in 2 nm
increments, using distilled water as a reference.

» Plot the molar absorptivity versus wavelength for each pH value.

Expected Results: As the pH decreases, a clear appearance of an absorption peak around 500
nm and the disappearance of the peak at 390 nm will be observed. The solution’s color will
transition from yellow to orange and then to red.[8]

Bacterial Degradation Assay

This protocol provides a general framework for studying the degradation of Acid Yellow 9
monosodium salt by Pseudomonas fluorescens.

Materials:

Acid Yellow 9 monosodium salt

Pseudomonas fluorescens culture

Suitable nutrient medium

Spectrophotometer or High-Performance Liquid Chromatography (HPLC) system

Incubator

Procedure:

o Cultivate Pseudomonas fluorescens in a suitable nutrient medium.

o Prepare a medium where Acid Yellow 9 monosodium salt (typically at a concentration of
50-200 mg/L) is the sole source of carbon and nitrogen.

 Inoculate the prepared medium with the Pseudomonas fluorescens culture.

 Incubate the culture at a suitable growth temperature (e.g., 30-37°C).

» Monitor the degradation of the dye by periodically measuring the decrease in its
concentration using a spectrophotometer at its Amax or by analyzing the degradation
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products using HPLC.

Photophysical Properties

The photophysical properties of Acid Yellow 9 monosodium salt are crucial for its application

as a dye and potential fluorescent marker.

Parameter

Value

Citations

Amax (in 0.1 M HCI)

489 nm

[7]

Molar Extinction Coefficient (g)
in 0.1 M HCI

11,438 at 489 nm (at 0.01 g/L)

[7]

Amax (in 1 M HCI)

385 nm

[7]

Molar Extinction Coefficient (g)
in1 M HCI

15,302 at 385 nm (at 0.01 g/L)

[7]

pH-dependent Absorption

In aqueous solutions, the
absorption peak shifts with pH.
At high pH, a peak is observed
around 390 nm. As pH
decreases, this peak
diminishes, and a new peak
appears around 500 nm. A
peak in the UV region at 263
nm in basic solutions red-shifts

to 307 nm in acidic solutions.

[8]

Synthesis and Quality Control

Synthesis

The general synthesis of Acid Yellow 9 involves the disulfonation of 4-

(phenyldiazenyl)benzenamine (C.l. Solvent Yellow 1). Another general method for this class of

dyes involves the diazotization of an aromatic amine followed by a coupling reaction.

Purification

© 2025 BenchChem. All rights reserved.

6/11

Tech Support


https://www.benchchem.com/product/b1371584?utm_src=pdf-body
https://www.sigmaaldrich.com/SG/en/product/aldrich/250309
https://www.sigmaaldrich.com/SG/en/product/aldrich/250309
https://www.sigmaaldrich.com/SG/en/product/aldrich/250309
https://www.sigmaaldrich.com/SG/en/product/aldrich/250309
https://pubs.acs.org/doi/10.1021/acsomega.3c05905
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1371584?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Acid Yellow 9 monosodium salt can be purified by recrystallization from water.[8]

Quality Control

The quality of Acid Yellow 9 monosodium salt is typically assessed through:

» High-Performance Liquid Chromatography (HPLC): To determine the purity of the compound.
Commercial suppliers often guarantee a purity of 295% or higher.[1][5]

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: To confirm the chemical structure of the
compound.[1]

A Certificate of Analysis (CoA) from the supplier will provide lot-specific data on purity and
structural confirmation.

Visualized Experimental Workflow and Pathways
Experimental Workflow: pH-Dependent Spectroscopic
Analysis

The following diagram illustrates the workflow for analyzing the effect of pH on the absorption
spectrum of Acid Yellow 9 monosodium salt.
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4 Solution Preparation

Prepare 0.1 mM Stock Solution
of Acid Yellow 9 in Distilled Water

Create a series of solutions
with varying pH (0.2 to 2.2)
using HCI and NaOH
- 4

4 Measurement A

Calibrate pH meter and
measure the exact pH of each solution

Record UV-Vis Absorption Spectra
(200-700 nm) for each solution

A\ J

-

Data Analysis
Y

Plot Molar Absorptivity
vs. Wavelength for each pH

Analyze spectral shifts and
changes in peak intensity

A\ J

Click to download full resolution via product page

Caption: Workflow for pH-dependent UV-Vis analysis.
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Logical Relationship: Biodegradation by Pseudomonas
fluorescens

This diagram shows the logical relationship of using Acid Yellow 9 monosodium salt to study

( )

biodegradation.

)

(
(
£

DA )

Click to download full resolution via product page

Caption: Biodegradation of Acid Yellow 9.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Acid Yellow 9 monosodium salt CAS number 74543-21-
8.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1371584#acid-yellow-9-monosodium-salt-cas-
number-74543-21-8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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